Cas no 5757-84-6 (1H-Indazole,1,3-dimethyl-5-nitro-)

• Product Name: 1H-Indazole,1,3-dimethyl-5-nitro-
• CAS No: 5757-84-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 387020
• PubChem ID: 290934
• Update Time: 2025-04-19

1H-Indazole,1,3-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,1,3-dimethyl-5-nitro-
• 1,3-dimethyl-5-nitro-1h-indazole
• AC1L6EQU
• AC1Q1YUD
• AR-1B7008
• CTK5A7097
• KST-1B5847
• NSC155397
• IPJSJINXKBSNSI-UHFFFAOYSA-N
• MFCD31728333
• SY322746
• E88325
• NSC-155397
• 5757-84-6
• PS-17848
• SCHEMBL12193567
• 1,3-dimethyl-5-nitro-indazole
• 1,3-dimethyl-5-nitroindazole
• DTXSID80302938
• DB-190778

• Inchi： 1S/C9H9N3O2/c1-6-8-5-7(12(13)14)3-4-9(8)11(2)10-6/h3-5H,1-2H3
• InChI Key： IPJSJINXKBSNSI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C)=NN2C)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.655
• PSA: 60.96